Cas no 420844-42-4 (N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(3-nitrobenzenesulfonyl)benzamide)

• Product Name: N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(3-nitrobenzenesulfonyl)benzamide
• CAS No: 420844-42-4
• MF: C₂₄H₁₈N₂O₇S
• MW: 478.473925113678
• CID: 6423731
• PubChem ID: 2867720
• Update Time: 2025-05-19

N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(3-nitrobenzenesulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(3-nitrobenzenesulfonyl)benzamide
• HMS652B08
• N-(3-acetyl-2-methylbenzofuran-5-yl)-N-((3-nitrophenyl)sulfonyl)benzamide
• SR-01000454334
• SR-01000454334-1
• AKOS001630775
• EU-0073941
• 420844-42-4
• F0808-2317
• N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(3-nitrophenyl)sulfonylbenzamide
• ChemDiv1_022910
• Benzamide, N-(3-acetyl-2-methyl-5-benzofuranyl)-N-[(3-nitrophenyl)sulfonyl]-

• Inchi： 1S/C24H18N2O7S/c1-15(27)23-16(2)33-22-12-11-18(14-21(22)23)25(24(28)17-7-4-3-5-8-17)34(31,32)20-10-6-9-19(13-20)26(29)30/h3-14H,1-2H3
• InChI Key： MQAFUNNWEHHNNN-UHFFFAOYSA-N
• SMILES： C(N(C1=CC=C2OC(C)=C(C(C)=O)C2=C1)S(C1=CC=CC([N+]([O-])=O)=C1)(=O)=O)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 478.08347209g/mol
• Monoisotopic Mass: 478.08347209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 890
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 139Ų

Experimental Properties

• Density: 1.436±0.06 g/cm3(Predicted)
• Boiling Point: 665.2±65.0 °C(Predicted)
• pka: -17.76±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(3-nitrobenzenesulfonyl)benzamide

N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(3-nitrobenzenesulfonyl)benzamide: A Comprehensive Overview

The compound with CAS No 420844-42-4, known as N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(3-nitrobenzenesulfonyl)benzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzofuran ring system, an acetyl group, a methyl group, and a nitrobenzenesulfonyl group. These structural features contribute to its unique chemical properties and potential applications in drug design and materials science.

Recent studies have highlighted the importance of benzofuran derivatives in the development of bioactive compounds. The presence of the benzofuran moiety in this compound suggests potential antioxidant and anti-inflammatory activities, which are highly desirable in pharmaceutical research. The acetyl and methyl groups further enhance the molecule's stability and solubility, making it a promising candidate for drug delivery systems. Additionally, the nitrobenzenesulfonyl group is known to impart strong electron-withdrawing effects, which can influence the compound's reactivity and selectivity in various chemical reactions.

One of the most notable aspects of this compound is its versatility in synthetic chemistry. Researchers have explored various methods to synthesize N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(3-nitrobenzenesulfonyl)benzamide, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized to achieve high yields and purity, ensuring that the compound can be produced on a larger scale for further studies. The synthesis process also involves rigorous characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm the compound's structure and purity.

In terms of applications, this compound has shown potential in several areas. In pharmacology, it has been investigated as a lead compound for the development of new drugs targeting specific biological pathways. For instance, its ability to modulate enzyme activity makes it a valuable tool in drug discovery programs aimed at treating diseases such as cancer and neurodegenerative disorders. Furthermore, its unique electronic properties make it a candidate for use in organic electronics, where it could serve as a component in light-emitting diodes (LEDs) or solar cells.

The latest research on N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(3-nitrobenzenesulfonyl)benzamide has also focused on its environmental impact and biodegradability. As concerns about sustainability grow, understanding how this compound interacts with biological systems and degrades under natural conditions is becoming increasingly important. Preliminary studies suggest that the compound exhibits moderate biodegradability under aerobic conditions, but further research is needed to assess its long-term environmental effects.

In conclusion, N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(3-nitrobenzenesulfonyl)benzamide is a multifaceted compound with significant potential in various scientific domains. Its unique structure, combined with recent advancements in synthetic methods and application studies, positions it as a key player in future innovations across chemistry and pharmacology. As research continues to uncover new insights into its properties and uses, this compound is likely to play an even more prominent role in advancing scientific knowledge and technological developments.